Cas no 99092-02-1 (2-Phenyl-3-aminopropionic acid methylester)

2-Phenyl-3-aminopropionic acid methylester structure
99092-02-1 structure
Product name:2-Phenyl-3-aminopropionic acid methylester
CAS No:99092-02-1
MF:C10H13NO2
MW:179.215722799301
CID:62033
PubChem ID:3770624

2-Phenyl-3-aminopropionic acid methylester Chemical and Physical Properties

Names and Identifiers

    • 2-Phenyl-3-aminopropionic acid methyl ester
    • alpha-(Aminomethyl)benzeneacetic acid methyl ester
    • methyl 3-amino-2-phenylpropanoate
    • AKOS012174695
    • MB69439
    • FT-0736489
    • EN300-146880
    • (S)-METHYL 3-AMINO-2-PHENYLPROPANOATE
    • methyl3-amino-2-phenylpropanoate
    • 99092-02-1
    • DTXSID30396185
    • A852344
    • SCHEMBL3402990
    • 2-Phenyl-3-aminopropanoic acid methyl ester
    • DB-080577
    • 3-Amino-2-phenyl-propionic acid methyl ester
    • 2-Phenyl-3-aminopropionic acid methylester
    • Inchi: 1S/C10H13NO2/c1-13-10(12)9(7-11)8-5-3-2-4-6-8/h2-6,9H,7,11H2,1H3
    • InChI Key: WSDDSIXJNPGPSI-UHFFFAOYSA-N
    • SMILES: COC(=O)C(C1C=CC=CC=1)CN

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.098
  • Boiling Point: 281 ºC
  • Flash Point: 140 ºC

2-Phenyl-3-aminopropionic acid methylester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-146880-0.1g
methyl 3-amino-2-phenylpropanoate
99092-02-1
0.1g
$130.0 2023-06-08
Enamine
EN300-146880-1.0g
methyl 3-amino-2-phenylpropanoate
99092-02-1
1g
$376.0 2023-06-08
TRC
P229320-100mg
2-Phenyl-3-aminopropionic acid methylester
99092-02-1
100mg
$ 245.00 2022-06-02
Enamine
EN300-146880-1000mg
methyl 3-amino-2-phenylpropanoate
99092-02-1
1000mg
$280.0 2023-09-29
Enamine
EN300-146880-5000mg
methyl 3-amino-2-phenylpropanoate
99092-02-1
5000mg
$820.0 2023-09-29
A2B Chem LLC
AV63980-1g
Methyl 3-amino-2-phenylpropanoate
99092-02-1
1g
$698.00 2024-07-18
Enamine
EN300-146880-0.5g
methyl 3-amino-2-phenylpropanoate
99092-02-1
0.5g
$293.0 2023-06-08
Enamine
EN300-146880-2.5g
methyl 3-amino-2-phenylpropanoate
99092-02-1
2.5g
$605.0 2023-06-08
Enamine
EN300-146880-0.05g
methyl 3-amino-2-phenylpropanoate
99092-02-1
0.05g
$87.0 2023-06-08
TRC
P229320-250mg
2-Phenyl-3-aminopropionic acid methylester
99092-02-1
250mg
$ 485.00 2022-06-02

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Amadis Chemical Company Limited
(CAS:99092-02-1)2-Phenyl-3-aminopropionic acid methylester
A852344
Purity:99%
Quantity:100mg
Price ($):296.0